2-(3,4-dimethoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C18H22N2O5S/c1-24-16-8-5-14(11-17(16)25-2)12-18(21)20-10-9-13-3-6-15(7-4-13)26(19,22)23/h3-8,11H,9-10,12H2,1-2H3,(H,20,21)(H2,19,22,23)
• InChI Key: FPNUUVQJRAVZHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N)OC
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a complex organic compound known for its unique chemical structure and potential applications in various fields. This compound features a combination of dimethoxyphenyl and sulfamoylphenyl groups, making it an interesting subject for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-dimethoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide typically involves multiple steps, starting from commercially available precursors. One common route involves the reaction of 3,4-dimethoxybenzyl chloride with an appropriate amine to form an intermediate, which is then further reacted with 4-sulfamoylphenylacetic acid under specific conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This often includes the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-dimethoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the aromatic rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 3,4-Dimethoxyphenylacetic acid
• 3,4-Dimethoxyphenethylamine
• 4-Sulfamoylphenylacetic acid

Uniqueness

2-(3,4-dimethoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide stands out due to its unique combination of functional groups, which imparts distinct chemical and biological properties